molecular formula C7H5BrCl2O B186544 1-Bromo-2,4-dichloro-5-methoxybenzene CAS No. 174913-22-5

1-Bromo-2,4-dichloro-5-methoxybenzene

Cat. No. B186544
CAS RN: 174913-22-5
M. Wt: 255.92 g/mol
InChI Key: SJIIFORJBWPNPM-UHFFFAOYSA-N
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Description

1-Bromo-2,4-dichloro-5-methoxybenzene (1-Br-2,4-DC-5-MeO-Bz) is an important organic compound in the field of organic synthesis. It is a versatile and important intermediate for the synthesis of various compounds. 1-Br-2,4-DC-5-MeO-Bz can be used in a variety of synthetic routes, such as in the synthesis of dyes, pharmaceuticals, and agrochemicals. This compound has been extensively studied in the laboratory, and its structure and properties have been carefully characterized.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of 1-Bromo-2,4-dichloro-5-methoxybenzene, focusing on several unique applications:

Organic Synthesis

1-Bromo-2,4-dichloro-5-methoxybenzene is utilized as an important raw material and intermediate in organic synthesis. It is used to produce compounds like 2,4,4′-trichloro-biphenyl , which requires aqueous sodium carbonate (Na2CO3) and solvents such as dioxane and ethanol .

Pharmaceuticals

In the pharmaceutical industry, this compound serves as a key intermediate for synthesizing various drugs. Its role in drug development is crucial due to its reactivity and ability to form multiple bonds .

Agrochemicals

This chemical is also involved in the production of agrochemicals. Its properties make it suitable for creating compounds that are used in pesticides and herbicides .

Dyestuff

The dyestuff industry uses 1-Bromo-2,4-dichloro-5-methoxybenzene for synthesizing dyes. Its molecular structure allows for the creation of complex dyes with specific properties required for different applications .

Research & Development

In R&D laboratories, this compound is often used in experimental procedures to understand its reactivity and potential new applications. It’s a subject of study for its unique chemical properties .

Material Science

It may be used in material science research to develop new materials with desired thermal or electrical properties.

Thermo Fisher Scientific ChemSpider

properties

IUPAC Name

1-bromo-2,4-dichloro-5-methoxybenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrCl2O/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJIIFORJBWPNPM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1Cl)Cl)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrCl2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10599031
Record name 1-Bromo-2,4-dichloro-5-methoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10599031
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

255.92 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Bromo-2,4-dichloro-5-methoxybenzene

CAS RN

174913-22-5
Record name 1-Bromo-2,4-dichloro-5-methoxybenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10599031
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

1 g of 5-bromo 2-chloro anisole and 0.66 g of N-chloro succinimide in 10 ml of acetic acid is heated at 90° C. for 20 hours. The reaction medium is poured into water, extraction is carried out with methylene chloride. The organic phase is washed with a saturated aqueous solution of sodium bicarbonate, dried over magnesium sulphate and evaporated under reduced pressure. 1.15 g of sought product is obtained.
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10 mL
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